Cas no 3046-94-4 (N-Butyl-N-2-hydroxyethylaniline)
N-Butyl-N-2-hydroxyethylaniline Properties
Names and Identifiers
-
- 2-(Butyl(phenyl)amino)ethanol
- N-butyl-N-2-hydroxyethylaniline
- N-butyl-N-phenylethanolamine
- 2-(N-BUTYLANILINO)ETHANOL
- N-Butyl-N-<2-hydroxy-ethyl>-anilin
- Ethanol, 2-(N-butylanilino)-
- NS00028928
- DTXSID3062811
- N-Hydroxyethyl-N-butylaniline
- AKOS006242954
- 2-(Butylanilino)ethanol #
- N-Butyl-N-hydroxyethylaniline
- PMRRSCWLXKOMSK-UHFFFAOYSA-N
- SCHEMBL1674608
- 2-(butyl(phenyl)amino)ethan-1-ol
- EINECS 221-253-5
- Ethanol, 2-(butylphenylamino)-
- 3046-94-4
- +Expand
-
- PMRRSCWLXKOMSK-UHFFFAOYSA-N
- InChI=1S/C12H19NO/c1-2-3-9-13(10-11-14)12-7-5-4-6-8-12/h4-8,14H,2-3,9-11H2,1H3
- CCCCN(CCO)C1=CC=CC=C1
Computed Properties
- 193.14700
- 1
- 2
- 6
- 193.147
- 14
- 132
- 0
- 0
- 0
- 0
- 0
- 1
- 3
- 23.5A^2
Experimental Properties
- 2.28540
- 23.47000
- 1.547
- 310.6°Cat760mmHg
- 140.5°C
- 1.012
N-Butyl-N-2-hydroxyethylaniline Security Information
N-Butyl-N-2-hydroxyethylaniline Customs Data
- 2922199090
-
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Butyl-N-2-hydroxyethylaniline Price
N-Butyl-N-2-hydroxyethylaniline Suppliers
N-Butyl-N-2-hydroxyethylaniline Related Literature
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Erwan Le Roux,Nicolas Merle,Karl W. Törnroos Dalton Trans., 2011,40, 1768-1777
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2. Back cover
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Ki Min Nam,Young Cheol Choi,Sung Chul Jung,Yong-Il Kim,Mi Ru Jo,Se Ho Park,Yong-Mook Kang,Young-Kyu Han,Joon T. Park Nanoscale, 2012,4, 473-477
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Purbarun Dhar,Sarit K. Das,Tandra Nandi Soft Matter, 2015,11, 1614-1627
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Marjan Rahimi,Marziyeh Nazari,Chun Cheng,Bijan Samali RSC Adv., 2019,9, 2772-2783
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Tomoya Yamamoto,Tsung-che Chang Chem. Sci., 2020,11, 10928-10933
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Szu-Chao Chen,Chih-Wei Chiu,Chung-Lin Wu,Ming-Fa Lin RSC Adv., 2014,4, 63779-63783
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Dingyue Hu,Junyoung Kim,Hongjun Niu,Luke M. Daniels,Troy D. Manning,Ruiyong Chen,Bowen Liu,Richard Feetham,John B. Claridge,Matthew J. Rosseinsky J. Mater. Chem. A, 2022,10, 2559-2566
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Kevin A. Click,Damian R. Beauchamp,Benjamin R. Garrett,Zhongjie Huang,Christopher M. Hadad,Yiying Wu Phys. Chem. Chem. Phys., 2014,16, 26103-26111
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10. Polymer supported ionic liquid phases (SILPs) versusionic liquids (ILs): How much do they look alikeM. Isabel Burguete,Francisco Galindo,Eduardo García-Verdugo,Naima Karbass,Santiago V. Luis Chem. Commun., 2007, 3086-3088